Cas no 35234-62-9 (9-methyl-N-propyl-9H-Purin-6-amine)

9-methyl-N-propyl-9H-Purin-6-amine structure
35234-62-9 structure
Product Name:9-methyl-N-propyl-9H-Purin-6-amine
CAS No:35234-62-9
MF:C9H13N5
MW:191.233020544052
CID:1111387
PubChem ID:221109
Update Time:2025-04-20

9-methyl-N-propyl-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-N-propyl-9H-Purin-6-amine
    • 35234-62-9
    • SCHEMBL18520986
    • NSC-4955
    • 9-methyl-N-propylpurin-6-amine
    • DTXSID60956675
    • CHEMBL1968016
    • NCI60_004189
    • NSC4955
    • Inchi: 1S/C9H13N5/c1-3-4-10-8-7-9(12-5-11-8)14(2)6-13-7/h5-6H,3-4H2,1-2H3,(H,10,11,12)
    • InChI Key: KGVDZSITWBPXTJ-UHFFFAOYSA-N
    • SMILES: N(C1=C2C(=NC=N1)N(C)C=N2)CCC

Computed Properties

  • Exact Mass: 191.11729
  • Monoisotopic Mass: 191.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 381.2°C at 760 mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.659
  • PSA: 55.63
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.